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Introduction: Ferronickel (FeNi) is a ferroalloy comprised primarily of iron and nickel,

representing a critical material in the production of austenitic stainless steels and nickel alloy

steels. The ratio of nickel to iron in these alloys can be tailored to achieve a wide range of

physical, magnetic, and mechanical properties, making them indispensable in fields from

electronics and aerospace to chemical processing. This technical guide provides a

comprehensive overview of the core physical properties of ferronickel alloys, detailed

experimental protocols for their measurement, and visualizations of key relationships and

workflows for researchers, scientists, and professionals in drug development who may utilize

these materials in specialized equipment.

Physical and Mechanical Properties
The fundamental physical and mechanical characteristics of ferronickel alloys are highly

dependent on the nickel content. Properties such as density, melting point, thermal expansion,

and mechanical strength can be precisely controlled by adjusting the alloy's composition.

Density and Thermal Properties
The density of ferronickel increases with higher nickel content. The melting point varies,

generally falling within the 1430-1500°C range for common grades.[1][2]

Table 1: General Physical Properties of Select Ferronickel Alloys
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Property FeNi 25
FeNi 36
(Invar)

FeNi 50 FeNi 55 Unit Source(s)

Density ~8.1 8.1 8.3 ~8.4 g/cm³ [2][3]

Melting

Point
1450-1480 ~1425 1427 1430-1460 °C [2][4]

Boiling

Point
~2900 - - - °C [1]

| Curie Point | - | 230 | - | - | °C |[3] |

One of the most remarkable characteristics of the Fe-Ni system is the "Invar effect," where

alloys with approximately 36% nickel (FeNi36 or Invar) exhibit an extremely low coefficient of

thermal expansion (CTE) over a wide temperature range.[3][5] This property is critical for

applications requiring high dimensional stability, such as in precision instruments and

aerospace components.[6] As the nickel content deviates from this percentage, the CTE

increases.[5]

Table 2: Coefficient of Thermal Expansion (CTE) for Select Fe-Ni Alloys

Alloy Composition
Mean CTE (20-
100°C)

Unit Source(s)

FeNi 36 (Invar) < 1.3 x 10⁻⁶ /°C [3]

| FeNi 50 | ~9.9 | x 10⁻⁶ /°C |[4] |

Mechanical Properties
Ferronickel alloys are known for their good ductility and toughness.[7] Mechanical properties

such as tensile strength, yield strength, and hardness can be significantly altered by both

composition and heat treatment. For instance, a 50% Nickel-Iron alloy in its annealed state

demonstrates a tensile strength of 551 MPa and a yield strength of 276 MPa.[4] Certain

complex ferronickel alloys containing 19-25% Ni can achieve very high hardness and yield

strength.
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Table 3: Mechanical Properties of Select Ferronickel Alloys (Annealed Condition)

Property
FeNi (19-25%
Ni, complex)

FeNi 50 Unit Source(s)

Ultimate Tensile

Strength
- 551 MPa [4]

Yield Strength

(0.2% offset)
1350 - 1420 276 MPa [4]

Elongation - 35 % [4]

Vickers

Hardness
620 - 650 - HV

| Rockwell B Hardness| - | 83 | - |[4] |

Magnetic and Electrical Properties
The Fe-Ni alloy system is the foundation for many of the most versatile soft magnetic materials.

[8] Key magnetic properties like permeability, saturation magnetization, and coercivity are

strongly dependent on the nickel concentration.[9]

Magnetic Properties
Generally, alloys with high nickel content (~78% Ni), known as Permalloys, exhibit the highest

initial permeability, making them ideal for applications requiring sensitive magnetic response.[9]

Alloys with around 50% Ni (Hipernik) are valued for their high saturation magnetization.[9]

Coercivity, the resistance to demagnetization, is typically low for these soft magnetic alloys.

Table 4: Typical Magnetic Properties of Commercial Fe-Ni Alloys
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Property
Rhometal
(~36% Ni)

Hipernik
(~50% Ni)

Permalloy
(~78% Ni)

Unit Source(s)

Initial

Permeability
Low Moderate > 90,000 (relative) [9]

Saturation

Magnetizatio

n

Moderate High (~1.6 T)
Moderate

(~1.0 T)
Tesla (T) [9]

Coercivity

(Hc)
Low Low Very Low A/m [9]

| Electrical Resistivity | High | Moderate | Low | µΩ·cm |[9] |
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Relationship between Ni Content and Magnetic Properties

Alloy Composition

Resulting Magnetic Property

Increasing Ni Content (wt%)

Peak Initial Permeability
(~78% Ni - Permalloy)

Optimizes for

Peak Saturation Magnetization
(~50% Ni - Hipernik)

Optimizes for

Peak Electrical Resistivity
(~36% Ni - Rhometal)

Optimizes for
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Tensile Testing Workflow (ASTM E8)

1. Specimen Machining
(per ASTM E8 dimensions)

2. Mount Specimen
in Universal Testing Machine

3. Attach Extensometer
to Gauge Section

4. Apply Uniaxial Load
at Controlled Rate

5. Record Load vs. Elongation Data

6. Generate Stress-Strain Curve

7. Determine Properties
(UTS, Yield Strength, Elongation)
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Thermal Expansion Measurement via Dilatometry

1. Prepare Sample
(Precise Length, Parallel Ends)

2. Place Sample in Furnace
& Position Push-Rod

3. Purge with Inert Gas

4. Execute Temperature Program
(Controlled Heating/Cooling)

5. Measure Displacement (ΔL)
via Sensor

6. Record ΔL vs. Temperature (T)

7. Calculate CTE
(α = ΔL / (L₀ * ΔT))
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Magnetic Property Measurement via VSM

1. Mount Weighed Sample
on Vibrating Rod

2. Position Sample in
Pick-up Coils & Magnetic Field

3. Vibrate Sample
at Constant Frequency

6. Plot Magnetic Moment (M) vs. Field (H)

4. Sweep External Magnetic Field (H)

5. Detect Induced Voltage
in Coils via Lock-in Amplifier

7. Analyze Hysteresis Loop
(Ms, Mr, Hc)
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Electrical Resistivity Measurement (Four-Point Probe)

1. Prepare Sample
(Flat Surface, Known Thickness)

2. Contact Surface with
4-Point Probe Head

3. Apply Constant Current (I)
Through Outer Two Probes

4. Measure Voltage (V)
Across Inner Two Probes

5. Calculate Sheet Resistance
(Rs = C * V/I)

6. Calculate Bulk Resistivity
(ρ = Rs * thickness)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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